N-(4-ethoxyphenyl)-4-(4-methylphenoxy)butanamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-(4-methylphenoxy)butanamide
• InChI: InChI=1S/C19H23NO3/c1-3-22-17-12-8-16(9-13-17)20-19(21)5-4-14-23-18-10-6-15(2)7-11-18/h6-13H,3-5,14H2,1-2H3,(H,20,21)
• InChI Key: MCJTXCFESJKUFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CCCOC2=CC=C(C=C2)C
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-(4-ethoxyphenyl)-4-(4-methylphenoxy)butanamide is an organic compound that belongs to the class of amides It is characterized by the presence of an ethoxy group attached to a phenyl ring and a methylphenoxy group attached to a butanamide chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-ethoxyphenyl)-4-(4-methylphenoxy)butanamide typically involves the reaction of 4-ethoxyaniline with 4-(4-methylphenoxy)butanoyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using larger reaction vessels and optimizing the reaction conditions to increase yield and purity. The use of automated reactors and continuous flow systems can also enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(4-ethoxyphenyl)-4-(4-methylphenoxy)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted amides or thioamides.

Scientific Research Applications

N-(4-ethoxyphenyl)-4-(4-methylphenoxy)butanamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-4-(4-methylphenoxy)butanamide involves its interaction with specific molecular targets in biological systems. The compound may bind to enzymes or receptors, modulating their activity and leading to various physiological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-methoxyphenyl)-4-(4-methylphenoxy)butanamide
• N-(4-ethoxyphenyl)-4-(4-chlorophenoxy)butanamide
• N-(4-ethoxyphenyl)-4-(4-fluorophenoxy)butanamide

Uniqueness

N-(4-ethoxyphenyl)-4-(4-methylphenoxy)butanamide is unique due to the presence of both ethoxy and methylphenoxy groups, which can influence its chemical reactivity and biological activity. The combination of these functional groups may confer specific properties that are not observed in similar compounds, making it a valuable compound for research and development.